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Compound of Interest

Compound Name: 5-Methylpyridine-3-carbonitrile

Cat. No.: B1298621

In-Depth Technical Guide: Physical Properties of
5-Methylpyridine-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 5-
Methylpyridine-3-carbonitrile, a heterocyclic organic compound of interest in medicinal
chemistry and materials science. This document details the compound's melting point and
solubility characteristics, outlines general experimental protocols for their determination, and
presents a relevant biological signaling pathway where such pyridine derivatives may exhibit
activity.

Core Physical Properties

The physical characteristics of 5-Methylpyridine-3-carbonitrile are crucial for its handling,
formulation, and application in research and development. The key physical properties are
summarized in the table below.
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Property Value Source(s)
Melting Point 83-87 °C
Solubility in Water Predicted to be low [1]

Expected to be soluble in
o ) common organic solvents such
Solubility in Organic Solvents [2]
as ethanol and

dichloromethane.

Note: Specific quantitative solubility data for 5-Methylpyridine-3-carbonitrile is not readily
available in the reviewed literature. The provided solubility information is based on the reported
characteristics of structurally similar compounds, such as 5-Methylpyridine-2-carbonitrile and 6-
Amino-5-Methylpyridine-3-Carbonitrile.[1][2]

Experimental Protocols

The determination of the physical properties outlined above follows standardized laboratory
procedures. Below are detailed methodologies for ascertaining the melting point and solubility
of organic compounds like 5-Methylpyridine-3-carbonitrile.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The following
protocol outlines a common method for melting point determination using a capillary tube

apparatus.

Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

Sample of 5-Methylpyridine-3-carbonitrile

Mortar and pestle
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e Spatula

Procedure:

Sample Preparation: A small amount of the crystalline 5-Methylpyridine-3-carbonitrile is
finely ground using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered
sample, forcing a small amount of the compound into the tube. The tube is then inverted and
tapped gently to pack the sample into the sealed end. This process is repeated until a
column of 2-3 mm of packed sample is achieved.

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.

» Heating and Observation: The apparatus is heated at a steady and slow rate (approximately
1-2 °C per minute) as the temperature approaches the expected melting point.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire sample has turned into a clear liquid is
recorded as the completion of melting. The melting point is reported as this range.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent. The solubility of a substance fundamentally
depends on the physical and chemical properties of the solute and solvent as well as on
temperature, pressure, and the pH of the solution.

Materials:

Test tubes and rack

Vortex mixer

Graduated pipettes

Analytical balance
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o A selection of solvents (e.g., water, ethanol, dichloromethane, acetone, ethyl acetate)
o Sample of 5-Methylpyridine-3-carbonitrile
Procedure:

o Sample Preparation: A pre-weighed amount of 5-Methylpyridine-3-carbonitrile (e.g., 10
mg) is placed into a clean, dry test tube.

o Solvent Addition: A specific volume of the chosen solvent (e.g., 1 mL) is added to the test
tube using a graduated pipette.

e Mixing: The test tube is agitated using a vortex mixer for a set period (e.g., 1-2 minutes) to
ensure thorough mixing.

o Observation: The mixture is visually inspected for the presence of undissolved solid.
» Classification:

o Soluble: If the solid completely dissolves, the compound is classified as soluble in that
solvent at the tested concentration.

o Partially Soluble: If some of the solid dissolves but a noticeable amount remains, it is
classified as partially soluble.

o Insoluble: If the solid does not appear to dissolve at all, it is classified as insoluble.

o Quantitative Analysis (Optional): For a more precise determination, a saturated solution can
be prepared, and the concentration of the dissolved solute can be measured using
techniques such as UV-Vis spectroscopy or High-Performance Liquid Chromatography
(HPLC).

Visualizations

To provide a clearer understanding of the context in which 5-Methylpyridine-3-carbonitrile is
studied, the following diagrams illustrate a generalized synthesis workflow and a key biological
signaling pathway that may be modulated by this class of compounds.
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Generalized Synthesis of Nicotinonitriles
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Caption: A generalized workflow for the synthesis of substituted pyridine-carbonitriles.
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Simplified VEGFR-2 Signaling Pathway
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Caption: A simplified diagram of the VEGFR-2 signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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